Cas no 1903036-19-0 (3-Amino-2-(3-methylphenyl)propanamide)

• Product Name: 3-Amino-2-(3-methylphenyl)propanamide
• CAS No: 1903036-19-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5699103
• PubChem ID: 117536254
• Update Time: 2025-10-31

3-Amino-2-(3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-(aminomethyl)-3-methyl-
• 3-Amino-2-(3-methylphenyl)propanamide
• 1903036-19-0
• EN300-766882

• Inchi： 1S/C10H14N2O/c1-7-3-2-4-8(5-7)9(6-11)10(12)13/h2-5,9H,6,11H2,1H3,(H2,12,13)
• InChI Key： CYGIRHSAEYMGCE-UHFFFAOYSA-N
• SMILES： O=C(C(CN)C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 369.2±37.0 °C(Predicted)
• pka: 16.14±0.50(Predicted)

Additional information on 3-Amino-2-(3-methylphenyl)propanamide

Introduction to 3-Amino-2-(3-methylphenyl)propanamide (CAS No. 1903036-19-0)

3-Amino-2-(3-methylphenyl)propanamide, identified by the Chemical Abstracts Service (CAS) number 1903036-19-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a structural framework that combines a phenyl ring with an amino functional group, positioned on a propyl chain that is further substituted with a methyl group. The precise arrangement of these chemical moieties imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound's structure, characterized by its aromaticity and the presence of both polar and non-polar regions, suggests potential applications in drug design. Specifically, the 3-methylphenyl moiety can serve as an anchor for further derivatization, while the amino group offers opportunities for hydrogen bonding interactions with biological targets. These features are particularly relevant in the context of modern medicinal chemistry, where the optimization of physicochemical properties is critical for achieving desirable pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled the systematic exploration of such molecular scaffolds. Through molecular docking studies, researchers have identified that derivatives of 3-amino-2-(3-methylphenyl)propanamide may interact with enzymes and receptors involved in metabolic pathways. For instance, modifications to the phenyl ring or the propyl chain have been shown to modulate binding affinities, potentially leading to compounds with enhanced efficacy or selectivity. Such insights are derived from large-scale virtual screening campaigns, which leverage high-throughput computational methods to prioritize candidates for experimental validation.

In parallel, experimental approaches have been employed to synthesize and evaluate analogs of this compound. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing complex derivatives efficiently. Notably, the introduction of fluorine atoms into the aromatic ring has been reported to improve metabolic stability and binding interactions, aligning with current trends in drug discovery where fluorinated molecules are increasingly prevalent.

The pharmacological potential of 3-amino-2-(3-methylphenyl)propanamide has also been explored in preclinical models. Studies indicate that certain derivatives exhibit inhibitory activity against targets relevant to neurological disorders, including serotonergic receptors and monoamine oxidases. These findings are particularly compelling given the growing body of evidence linking dysregulation of these pathways to conditions such as depression and neurodegeneration. Furthermore, structural modifications have revealed compounds with anti-inflammatory properties, suggesting broader therapeutic applications.

From a synthetic chemistry perspective, 3-amino-2-(3-methylphenyl)propanamide serves as a versatile building block for more complex structures. Its amide linkage can be cleaved or modified under various conditions, allowing for the introduction of additional functional groups or side chains. This flexibility is advantageous when designing molecules with tailored properties, such as improved solubility or oral bioavailability. Recent reports highlight the use of this compound in fragment-based drug design (FBDD), where small molecules are incrementally elaborated to achieve high-affinity binding to biological targets.

The role of 3-amino-2-(3-methylphenyl)propanamide in medicinal chemistry is further underscored by its presence in several patent literature disclosures. These documents describe novel synthetic routes and applications that expand its utility beyond traditional small-molecule drug discovery. For example, one patent outlines a process for generating libraries of related compounds through automated parallel synthesis, demonstrating the compound's suitability for high-throughput screening campaigns.

As research continues to evolve, the significance of 3-amino-2-(3-methylphenyl)propanamide is likely to grow alongside advancements in synthetic methodologies and computational biology. The integration of machine learning algorithms into drug discovery workflows has already accelerated the identification of promising candidates derived from this scaffold. By combining experimental data with predictive models, scientists can now more efficiently navigate chemical space and uncover novel therapeutic agents.

In conclusion, 3-amino-2-(3-methylphenyl)propanamide (CAS No. 1903036-19-0) represents a compelling example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of chemical features makes it an attractive candidate for further exploration in pharmaceutical research. As new methodologies emerge and our understanding deepens, this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery.